Cas no 147194-10-3 (3-Pyrrolidinecarboxylic acid,2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester)

• Product Name: 3-Pyrrolidinecarboxylic acid,2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• CAS No: 147194-10-3
• MF: C₁₅H₁₆N₂O₆
• MW: 320.297344207764
• CID: 1323377
• PubChem ID: 10267979
• Update Time: 2025-08-05

3-Pyrrolidinecarboxylic acid,2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid,2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• 3-Pyrrolidinecarboxylic acid, 2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• Ethyl 3-(((benzyloxy)carbonyl)amino)-2,5-dioxopyrrolidine-3-carboxylate
• XEVSFFUCZKXTGE-UHFFFAOYSA-N
• Ethyl3-(((benzyloxy)carbonyl)amino)-2,5-dioxopyrrolidine-3-carboxylate
• ethyl 2,5-dioxo-3-(phenylmethoxycarbonylamino)pyrrolidine-3-carboxylate
• Ethyl 3-benzyloxycarbonylamino-2,5-dioxopyrrolidine-3-carboxylate
• CS-D0259
• 2-benzyloxycarbonylamino-2-ethoxycarbonyl succinimide
• 2-benzyloxycarbonylamino-2-ethoxycarbonylsuccinimide
• D77327
• SCHEMBL560681
• 147194-10-3

• Inchi： 1S/C15H16N2O6/c1-2-22-13(20)15(8-11(18)16-12(15)19)17-14(21)23-9-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,17,21)(H,16,18,19)
• InChI Key： XEVSFFUCZKXTGE-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(NC(OCC2=CC=CC=C2)=O)(C(OCC)=O)C1=O

Computed Properties

• Exact Mass: 320.10083623g/mol
• Monoisotopic Mass: 320.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 3-Pyrrolidinecarboxylic acid,2,5-dioxo-3-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester

3-Pyrrolidinecarboxylic Acid, 2,5-Dioxo-3-[[(Phenylmethoxy)Carbonyl]Amino]-, Ethyl Ester (CAS No. 147194-10-3)

The compound 3-Pyrrolidinecarboxylic Acid, 2,5-Dioxo-3-[[(Phenylmethoxy)Carbonyl]Amino]-, Ethyl Ester, identified by the CAS number 147194-10-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique properties and versatility in chemical synthesis.

The molecular structure of this compound is characterized by a pyrrolidine ring system with substituents that include a carboxylic acid group, an ethyl ester group, and a phenylmethoxy carbonyl amino group. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the field of drug discovery.

One of the most promising applications of this compound is in the synthesis of peptide-based drugs. The presence of the phenylmethoxy carbonyl amino group allows for controlled peptide coupling reactions, which are essential in the construction of bioactive peptides with specific therapeutic properties. Researchers have demonstrated that this compound can serve as a versatile building block for constructing libraries of peptide analogs, enabling high-throughput screening for potential drug candidates.

In addition to its role in peptide synthesis, this compound has shown potential in the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved bioavailability and reduced toxicity. The ethyl ester group in this compound can be strategically modified to design prodrugs with tailored release profiles, making it a valuable tool in medicinal chemistry.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have shown that under certain conditions, this compound can undergo hydrolysis to yield biocompatible products. This property makes it an attractive candidate for use in eco-friendly chemical processes and sustainable drug delivery systems.

In conclusion, the compound 3-Pyrrolidinecarboxylic Acid, 2,5-Dioxo-3-[[(Phenylmethoxy)Carbonyl]Amino]-, Ethyl Ester (CAS No. 147194-10-3) represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a valuable tool in drug discovery, peptide synthesis, and prodrug development. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.